Cas no 52747-71-4 (Hydrazinecarbothioamide, N-(2-fluorophenyl)-2-formyl-)
52747-71-4 structure
Product Name:Hydrazinecarbothioamide, N-(2-fluorophenyl)-2-formyl-
CAS No:52747-71-4
MF:C8H8FN3OS
MW:213.232023239136
CID:358958
PubChem ID:2390670
Update Time:2025-04-19
Hydrazinecarbothioamide, N-(2-fluorophenyl)-2-formyl- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarbothioamide, N-(2-fluorophenyl)-2-formyl-
- N-[(2-fluorophenyl)carbamothioylamino]formamide
- SR-01000039938-1
- 1-Formyl-4-(2-fluorophenyl)thiosemicarbazide
- SCHEMBL11534972
- DTXSID10368426
- 52747-71-4
- LGRFRFUFEFIFEN-UHFFFAOYSA-N
- SR-01000039938
- 1-formyl-4-(2-fluorophenyl)-3-thiosemicarbazide
-
- Inchi: 1S/C8H8FN3OS/c9-6-3-1-2-4-7(6)11-8(14)12-10-5-13/h1-5H,(H,10,13)(H2,11,12,14)
- InChI Key: LGRFRFUFEFIFEN-UHFFFAOYSA-N
- SMILES: S=C(NNC=O)NC1C=CC=CC=1F
Computed Properties
- Exact Mass: 213.03734
- Monoisotopic Mass: 213.03721122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 53.16
Hydrazinecarbothioamide, N-(2-fluorophenyl)-2-formyl- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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